Cas no 128960-14-5 (2-ethyl-4-(methylsulfanyl)butanoic acid)

2-ethyl-4-(methylsulfanyl)butanoic acid structure

128960-14-5 structure

Product Name:2-ethyl-4-(methylsulfanyl)butanoic acid

CAS No:128960-14-5

Molecular Formula:C₇H₁₄O₂S

Molecular Weight:162.249861240387

CID:6163616

PubChem ID:14743000

2-ethyl-4-(methylsulfanyl)butanoic acid Properties

Names and Identifiers

- 2-ethyl-4-(methylsulfanyl)butanoic acid
- 128960-14-5
- EN300-1842608
- SCHEMBL10792289
- InChIKey： KLSQRYBGLWOVTM-UHFFFAOYSA-N
- Inchi： 1S/C7H14O2S/c1-3-6(7(8)9)4-5-10-2/h6H,3-5H2,1-2H3,(H,8,9)
- SMILES： S(C)CCC(C(=O)O)CC

Computed Properties

Exact Mass: 162.07145086g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 162.07145086g/mol
Heavy Atom Count: 10
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 62.6Å²

2-ethyl-4-(methylsulfanyl)butanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1842608-0.05g	2-ethyl-4-(methylsulfanyl)butanoic acid	128960-14-5		0.05g	$528.0	2023-09-19

2-ethyl-4-(methylsulfanyl)butanoic acid Related Literature

1. Contents pages

Proc. Anal. Div. Chem. Soc., 1975,12, X009-X010
2. Heterocyclic studies. Part XV. Synthesis and covalent hydration of pteridine-4-carboxylic acid, -4-carboxamide, and -4-carbonitrile

J. Chem. Soc. C, 1971, 375-378
3. Back matter

Lab Chip, 2010,10, 2822-2822
4. Dinuclear and 1D iron(iii) Schiff base complexes bridged by 4-salicylideneamino-1,2,4-triazolate: X-ray structures and magnetic properties†

Radovan Herchel,Lubomír Pavelek,Zdeněk Trávníček Dalton Trans., 2011,40, 11896-11903
5. Centenary lecture. Systematic development of strategy in the synthesis of polycyclic polysubstituted natural products: the aconite alkaloids

Chem. Soc. Rev., 1977,6, 413-430
6. Palladium-catalyzed regioselective azidation of allylic C–H bonds under atmospheric pressure of dioxygen†

Huoji Chen,Wanfei Yang,Wanqing Wu,Huanfeng Jiang Org. Biomol. Chem., 2014,12, 3340-3343
7. Efficient phosphate sequestration for water purification by unique sandwich-like MXene/magnetic iron oxide nanocomposites†

Jie Teng,Guodong Zou,Qiuming Peng,Qing Du,Jianyong Xiang Nanoscale, 2016,8, 7085-7093
8. Inorganic analysis

Analyst, 1929,54, 189-191
9. Inside front cover

Green Chem., 2017,19, 3942-3942
10. A molecular aluminium fulleride†

Tobias Rüffer,Andreas Stasch,Robert Kretschmer Chem. Commun., 2023,59, 7923-7926

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